Cas no 321904-89-6 (Methyl 4-(4-benzyl-3-hydroxyisoxazol-5-yl)piperidine-1-carboxylate)

• Product Name: Methyl 4-(4-benzyl-3-hydroxyisoxazol-5-yl)piperidine-1-carboxylate
• CAS No: 321904-89-6
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 1093209
• PubChem ID: 10757777
• Update Time: 2025-05-24

Methyl 4-(4-benzyl-3-hydroxyisoxazol-5-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-benzyl-3-hydroxyisoxazol-5-yl)piperidine-1-carboxylate
• methyl 4-(4-benzyl-3-oxo-1,2-oxazol-5-yl)piperidine-1-carboxylate
• METHYL 4-(4-BENZYL-3-HYDROXY-1,2-OXAZOL-5-YL)PIPERIDINE-1-CARBOXYLATE
• Methyl4-(4-benzyl-3-hydroxyisoxazol-5-yl)piperidine-1-carboxylate
• 321904-89-6

• Inchi： 1S/C17H20N2O4/c1-22-17(21)19-9-7-13(8-10-19)15-14(16(20)18-23-15)11-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3,(H,18,20)
• InChI Key： SMWRPYBVDQRMEA-UHFFFAOYSA-N
• SMILES： O1C(=C(C(N1)=O)CC1C=CC=CC=1)C1CCN(C(=O)OC)CC1

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų

Additional information on Methyl 4-(4-benzyl-3-hydroxyisoxazol-5-yl)piperidine-1-carboxylate

Methyl 4-(4-benzyl-3-hydroxyisoxazol-5-yl)piperidine-1-carboxylate: A Comprehensive Overview

The compound Methyl 4-(4-benzyl-3-hydroxyisoxazol-5-yl)piperidine-1-carboxylate (CAS No. 321904-89-6) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a hydroxyisoxazole moiety and a benzyl group, making it a versatile building block for further chemical modifications. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications.

The synthesis of Methyl 4-(4-benzyl-3-hydroxyisoxazol-5-yl)piperidine-1-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions and condensations. The molecule's structure is particularly interesting due to the presence of the hydroxyisoxazole ring, which is known for its ability to form hydrogen bonds and participate in various non-covalent interactions. This property makes it an ideal candidate for studying molecular recognition and self-assembling systems.

Recent research has focused on the application of this compound in the development of novel materials, such as stimuli-responsive polymers and advanced drug delivery systems. For instance, studies have demonstrated that Methyl 4-(4-benzyl-3-hydroxyisoxazol-5-yl)piperidine-1-carboxylate can be incorporated into polymer networks to enhance their mechanical properties and responsiveness to external stimuli like temperature or pH changes.

In addition to its material science applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for the design of bioactive molecules has led to its use in the synthesis of potential anti-inflammatory and anticancer agents. For example, recent studies have explored its role in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for drug development.

The structural versatility of Methyl 4-(4-benzyl-3-hydroxyisoxazol-5-yl)piperidine-1-carboxylate also makes it an attractive candidate for click chemistry applications. Its ability to undergo efficient cycloaddition reactions has been leveraged to create complex molecular architectures with tailored functionalities. This has opened new avenues for the synthesis of advanced materials with applications in sensors, electronics, and biotechnology.

Furthermore, the compound's compatibility with green chemistry principles has made it a preferred choice for environmentally friendly synthetic strategies. Its use in catalytic processes and solvent-free reactions aligns with current trends toward sustainable chemical practices, making it a valuable tool for researchers aiming to minimize environmental impact.

In conclusion, Methyl 4-(4-benzyl-3-hydroxyisoxazol-5-yl)piperidine-1-carboxylate (CAS No. 321904-89-) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with its ability to participate in a wide range of chemical reactions, positions it as a key player in advancing both fundamental research and practical innovations. As ongoing studies continue to uncover new properties and applications, this compound is poised to make significant contributions to the fields of chemistry, materials science, and medicine.